Cas no 20370-80-3 (3-(2-Methoxyphenoxy)propanoic acid)

• Product Name: 3-(2-Methoxyphenoxy)propanoic acid
• CAS No: 20370-80-3
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• MDL: MFCD01931914
• CID: 859383
• PubChem ID: 776001
• Update Time: 2025-06-14

3-(2-Methoxyphenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methoxyphenoxy)propionic Acid
• 3-(2-Methoxy-phenoxy)-propionic acid
• 3-(2-Methoxyphenoxy)propanoic acid
• 3-(2-Methoxy-phenoxy)-propionsaeure
• 3-(o-Methoxyphenoxy)-propionsaeure
• F1575-0107
• IFLab1_006104
• PubChem19222
• MLS000773958
• IFLab2_000142
• TXQJIMNDEHCONN-UHFFFAOYSA-N
• HMS2730A11
• HMS1429F10
• 6880AD
• IDI1_019168
• SY008352
• SMR000364783
• 3-(2-METHOXY-PHENOXY)-PROPANO
• MFCD01931914
• AC1664
• CS-0150300
• DTXSID10354541
• EN300-00121
• CS-11186
• SR-01000423859-1
• Z56843581
• DB-066178
• SR-01000423859
• AKOS000298613
• EU-0037129
• 20370-80-3
• SCHEMBL3519346
• CCG-105728
• 3-(2-Methoxyphenoxy)propionicAcid
• CHEMBL1533703

• MDL： MFCD01931914
• Inchi： 1S/C10H12O4/c1-13-8-4-2-3-5-9(8)14-7-6-10(11)12/h2-5H,6-7H2,1H3,(H,11,12)
• InChI Key： TXQJIMNDEHCONN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OC)CCC(=O)O

Computed Properties

• Exact Mass: 196.07400
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.8

Experimental Properties

• PSA: 55.76000
• LogP: 1.54870

3-(2-Methoxyphenoxy)propanoic acid Security Information

• HazardClass：IRRITANT

Additional information on 3-(2-Methoxyphenoxy)propanoic acid

Research Briefing on 3-(2-Methoxyphenoxy)propanoic Acid (CAS: 20370-80-3): Recent Advances and Applications

3-(2-Methoxyphenoxy)propanoic acid (CAS: 20370-80-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a versatile intermediate in drug synthesis, as well as its biological activities. This briefing provides an overview of the latest research developments, focusing on its synthesis, pharmacological properties, and applications in drug discovery.

Recent literature highlights the role of 3-(2-Methoxyphenoxy)propanoic acid as a key intermediate in the synthesis of bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel nonsteroidal anti-inflammatory drugs (NSAIDs). The compound's methoxyphenoxy moiety contributes to enhanced binding affinity to cyclooxygenase-2 (COX-2), making it a promising candidate for targeted anti-inflammatory therapies.

In addition to its synthetic applications, 3-(2-Methoxyphenoxy)propanoic acid has been investigated for its potential as a modulator of metabolic pathways. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of this compound exhibit significant activity in regulating glucose metabolism, suggesting potential applications in the treatment of metabolic disorders such as type 2 diabetes.

Another area of interest is the compound's role in central nervous system (CNS) drug development. A recent study in the European Journal of Pharmacology (2024) explored its derivatives as potential ligands for GABA receptors, indicating possible applications in the treatment of anxiety and epilepsy. The structural flexibility of 3-(2-Methoxyphenoxy)propanoic acid allows for the design of analogs with tailored pharmacokinetic properties.

From a synthetic chemistry perspective, advancements in green chemistry have enabled more efficient and sustainable production of 3-(2-Methoxyphenoxy)propanoic acid. A 2024 study in ACS Sustainable Chemistry & Engineering reported a novel enzymatic synthesis route, reducing the reliance on traditional chemical catalysts and minimizing environmental impact.

In conclusion, 3-(2-Methoxyphenoxy)propanoic acid (CAS: 20370-80-3) continues to be a compound of significant interest in pharmaceutical research. Its versatility as a synthetic intermediate and its diverse biological activities make it a valuable tool in drug discovery. Future research directions may include further exploration of its structure-activity relationships and the development of novel derivatives with enhanced therapeutic profiles.